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Compound of Interest

Compound Name: 3-Chloro-1-butyne

Cat. No.: B1584404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols and logistical information for the handling and

disposal of 3-Chloro-1-butyne (CAS: 21020-24-6). Adherence to these procedures is critical

for ensuring laboratory safety and minimizing risk. 3-Chloro-1-butyne is a highly flammable

liquid and vapor and is also a lachrymator (causes tearing).[1][2]

Essential Safety Information
Chemical Identification:

Name: 3-Chloro-1-butyne

Synonyms: 3-chlorobut-1-yne[3]

Molecular Formula: C₄H₅Cl[3]

Molecular Weight: 88.54 g/mol [1][3]

Hazard Summary:

Physical Hazards: Highly flammable liquid and vapor (Category 2).[1][3][4] Vapors may form

explosive mixtures with air.

Health Hazards: Lachrymator.[1][2] May be harmful if inhaled or comes into contact with skin.
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Quantitative Safety Data
Property Value Source

Boiling Point 68 °C [4]

Flash Point -12 °C [4]

Vapor Pressure 140 mmHg [1][2]

Specific Gravity 0.96 (20/20) [4]

Operational Plan: Handling and Storage
Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when working with 3-Chloro-1-butyne. The following

table summarizes the required PPE.
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PPE Category Specification Rationale

Eye and Face
Chemical safety goggles and a

face shield.[5]

Protects against splashes and

vapors that can cause severe

eye irritation.

Hand

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®).

Double gloving is

recommended.[5]

Prevents skin contact. Consult

glove manufacturer's

resistance data.

Body

Flame-retardant lab coat and a

chemical-resistant apron. For

larger quantities or significant

splash risk, a chemical-

resistant suit is advised.[5]

Protects against skin contact

and in case of fire.

Respiratory

Work must be conducted in a

certified chemical fume hood. If

vapor concentrations may

exceed exposure limits, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.[5]

Prevents inhalation of harmful

vapors.

Footwear
Closed-toe, chemical-resistant

shoes.[5]
Protects feet from spills.

Experimental Protocol: Safe Handling Procedure
Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational and accessible.

Verify that a safety shower and eyewash station are unobstructed and functional.[6]

Remove all potential ignition sources from the work area, including open flames, hot

plates, and spark-producing equipment.[3][4][7]
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Ensure all containers and transfer equipment are properly grounded and bonded to

prevent static discharge.[3][7]

Handling the Chemical:

Don all required PPE as specified in the table above before handling the chemical.[3][7]

Use only non-sparking tools.[3][7]

Work with the smallest quantity of the chemical necessary for the experiment.

Keep containers tightly closed when not in use.[3][4][7]

Avoid inhalation of vapors and direct contact with skin and eyes.

Storage Protocol
Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and bases.[5][6]

Keep containers tightly sealed and clearly labeled.[3][4]

Store in a designated flammable liquids cabinet.[5]

Disposal Plan
Waste Disposal Protocol

Segregation and Collection:

Collect all waste containing 3-Chloro-1-butyne in a designated, properly sealed, and

labeled hazardous waste container.

Do not overfill the container; leave adequate headspace for vapor expansion.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "3-
Chloro-1-butyne," and list all components with their approximate percentages.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemicalbook.com/msds/3-chloro-1-butyne.htm
https://labscoop.com/us/en/product/tci/tci/c1195-1g-3-chloro-1-butyne
https://www.chemicalbook.com/msds/3-chloro-1-butyne.htm
https://labscoop.com/us/en/product/tci/tci/c1195-1g-3-chloro-1-butyne
https://www.chemicalbook.com/msds/3-chloro-1-butyne.htm
https://labscoop.com/us/en/product/tci/tci/c1195-1g-3-chloro-1-butyne
https://www.chemicalbook.com/msds/3-chloro-1-butyne.htm
https://www.tcichemicals.com/DE/en/p/C1195
https://labscoop.com/us/en/product/tci/tci/c1195-1g-3-chloro-1-butyne
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_3_Dichloro_1_butene.pdf
https://www.fishersci.com/store/msds?partNumber=AC378010050&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-chloro-1-butyne.htm
https://www.tcichemicals.com/DE/en/p/C1195
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_3_Dichloro_1_butene.pdf
https://www.benchchem.com/product/b1584404?utm_src=pdf-body
https://www.benchchem.com/product/b1584404?utm_src=pdf-body
https://www.benchchem.com/product/b1584404?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal:

Arrange for disposal through your institution's environmental health and safety (EHS)

office.

Adhere to all local, state, and federal regulations for hazardous waste disposal.[3][4][5][7]

Emergency Response Workflow

Chemical Spill Personal Exposure Fire

Spill Occurs

Evacuate Immediate Area

Alert Supervisor & EHS

Control Ignition Sources

Cleanup with Proper Absorbent
(if trained and safe)

Exposure Occurs

Remove Contaminated Clothing

Rinse Affected Area
(Skin: 15 min, Eyes: 15 min)

Seek Immediate Medical Attention

Provide SDS to Medical Personnel

Fire Starts

Activate Fire Alarm

Evacuate the Lab

Extinguish (only if trained & safe)
Use CO2, dry chemical, or foam

Click to download full resolution via product page

Caption: Emergency response workflow for 3-Chloro-1-butyne incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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